Cas no 338793-95-6 (4-(2,4-Difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone)

4-(2,4-Difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone structure
338793-95-6 structure
Product Name:4-(2,4-Difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone
CAS No:338793-95-6
MF:C10H7F2NO4S
MW:275.22868847847
CID:5693941
PubChem ID:2732375
Update Time:2023-10-14

4-(2,4-Difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-difluorophenyl)-1,1-dioxo-1,4-thiazinane-3,5-dione
    • 4-(2,4-difluorophenyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone
    • AKOS005097186
    • Oprea1_393681
    • 4-(2,4-Difluorophenyl)-4-thiazinane-1,1,3,5-tetraone
    • CCG-244841
    • 4-(2,4-Difluorophenyl)thiomorpholine-3,5-dione 1,1-dioxide
    • 6H-347S
    • MFCD00180849
    • 338793-95-6
    • 4-(2,4-difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone
    • 4-(2,4-DIFLUOROPHENYL)-1LAMBDA6,4-THIAZINANE-1,1,3,5-TETRAONE
    • 3,5-Thiomorpholinedione, 4-(2,4-difluorophenyl)-, 1,1-dioxide
    • 4-(2,4-Difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone
    • Inchi: 1S/C10H7F2NO4S/c11-6-1-2-8(7(12)3-6)13-9(14)4-18(16,17)5-10(13)15/h1-3H,4-5H2
    • InChI Key: POUNBOQYJHUOQY-UHFFFAOYSA-N
    • SMILES: S1(CC(N(C2C=CC(=CC=2F)F)C(C1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 275.00638520g/mol
  • Monoisotopic Mass: 275.00638520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 79.9Ų

Experimental Properties

  • Density: 1.621±0.06 g/cm3(Predicted)
  • Boiling Point: 612.2±55.0 °C(Predicted)
  • pka: -1.10±0.20(Predicted)
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